Cas no 1070-65-1 (Ethyl 8-chloro-6-hydroxyoctanoate)

• Product Name: Ethyl 8-chloro-6-hydroxyoctanoate
• CAS No: 1070-65-1
• MF: C₁₀H₁₉ClO₃
• MW: 222.709062814713
• MDL: MFCD01747868
• CID: 147700
• PubChem ID: 14054
• Update Time: 2025-06-15

Ethyl 8-chloro-6-hydroxyoctanoate Chemical and Physical Properties

Names and Identifiers

• Octanoic acid,8-chloro-6-hydroxy-, ethyl ester
• ETHYL 8-CHLORO-6-HYDROXYOCTANATE
• Ethyl 8-chloro-6-hydroxyoctanoate
• 8-Chlor-6-hydroxy-caprylsaeure-ethylester
• 8-Chlor-6-hydroxy-octansaeure-aethylester
• 8-Chlor-6-hydroxy-octansaeure-ethylester
• 8-chloro-6-hydroxy-octanoic acid ethyl ester
• ethyl 6-hydroxy-8-chlorooctanoate
• 6-HYDROXY-8-CHLORO OCTANOIC ACID ETHYL ESTER
• Octanoic acid, 8-chloro-6-hydroxy-, ethyl ester
• DTXSID40910210
• 6-(3-Bromophenyl)-5,6-dihydroimidazo[2,1-b]thiazole
• Ethyl 8-chloro-6- hydroxyoctanoate
• 8-Chloro-6-hydroxyoctanoic acid ethyl ester
• SCHEMBL3851394
• AKOS015901196
• FT-0633280
• 4-TRIFLUOROMETHYL-BIPHENYL-2-CARBONITRILE
• 1070-65-1

• MDL： MFCD01747868
• Inchi： 1S/C10H19ClO3/c1-2-14-10(13)6-4-3-5-9(12)7-8-11/h9,12H,2-8H2,1H3
• InChI Key： YSFJHUHDLIFMPB-UHFFFAOYSA-N
• SMILES： ClCCC(CCCCC(=O)OCC)O

Computed Properties

• Exact Mass: 222.10200
• Monoisotopic Mass: 222.1022722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 2.09970

Ethyl 8-chloro-6-hydroxyoctanoate Security Information

• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Ethyl 8-chloro-6-hydroxyoctanoate

Comprehensive Overview of Ethyl 8-chloro-6-hydroxyoctanoate (CAS No. 1070-65-1): Properties, Applications, and Industry Insights

Ethyl 8-chloro-6-hydroxyoctanoate (CAS No. 1070-65-1) is a specialized organic compound with a unique molecular structure, combining ester, hydroxyl, and chloro functional groups. This versatile chemical has garnered significant attention in pharmaceutical and fine chemical industries due to its potential as an intermediate in synthesizing bioactive molecules. The compound's 8-chloro-6-hydroxyoctanoate backbone offers distinct reactivity patterns, making it valuable for controlled synthetic transformations.

In recent years, researchers have explored Ethyl 8-chloro-6-hydroxyoctanoate as a potential precursor for developing novel therapeutic agents. Its structural features align with current trends in green chemistry and sustainable synthesis, addressing growing concerns about environmental impact in chemical production. The compound's balanced lipophilicity, achieved through the ethyl ester group and hydroxyl functionality, makes it particularly interesting for drug discovery applications where bioavailability optimization is crucial.

The synthesis of CAS 1070-65-1 typically involves multi-step organic reactions, with careful control of stereochemistry at the 6-hydroxy position being a critical quality parameter. Advanced analytical techniques like HPLC-MS and NMR spectroscopy are essential for characterizing this compound, ensuring purity standards meet pharmaceutical-grade requirements. Industry professionals frequently search for "Ethyl 8-chloro-6-hydroxyoctanoate synthesis protocol" and "1070-65-1 spectroscopic data," reflecting the technical nature of work with this material.

From a regulatory perspective, proper handling of 8-chloro-6-hydroxyoctanoate derivatives requires standard laboratory safety protocols. While not classified as hazardous under normal conditions, its chloro and hydroxyl groups necessitate appropriate personal protective equipment during manipulation. The compound's stability profile shows excellent shelf life when stored under recommended conditions (typically 2-8°C in airtight containers), making it practical for research and industrial use.

Emerging applications of Ethyl 8-chloro-6-hydroxyoctanoate include its use in developing biodegradable polymers and specialty surfactants, aligning with circular economy principles. The compound's amphiphilic character, derived from its polar hydroxyl group and nonpolar alkyl chain, makes it suitable for designing environmentally friendly formulations. These applications respond to increasing market demand for eco-conscious chemicals and green alternatives in various industries.

Quality control of CAS 1070-65-1 remains a critical focus area, with chromatographic purity (>98%) being a common specification for research-grade material. Analytical challenges often center around distinguishing between possible stereoisomers and ensuring the absence of process-related impurities. Recent advancements in chiral separation techniques have significantly improved the characterization of such hydroxy-substituted compounds.

The global market for functionalized octanoate esters like Ethyl 8-chloro-6-hydroxyoctanoate shows steady growth, driven by expanding applications in life sciences and material chemistry. Procurement specialists frequently search for "1070-65-1 supplier" and "Ethyl 8-chloro-6-hydroxyoctanoate price trends," indicating robust commercial interest. Current research publications suggest potential novel uses in controlled release systems and bioconjugation chemistry, further broadening the compound's utility spectrum.

From a technical perspective, the reactivity of 8-chloro-6-hydroxyoctanoate derivatives allows diverse chemical modifications. The chloro group participates in nucleophilic substitution reactions, while the hydroxyl function enables esterification or ether formation. This dual reactivity makes the compound valuable for combinatorial chemistry approaches and structure-activity relationship studies in medicinal chemistry programs.

Environmental fate studies of Ethyl 8-chloro-6-hydroxyoctanoate indicate moderate biodegradability under aerobic conditions, with hydrolysis of the ester bond being the primary degradation pathway. These characteristics position the compound favorably compared to more persistent synthetic intermediates, addressing growing regulatory and consumer concerns about chemical sustainability and environmental impact.

In analytical method development, CAS 1070-65-1 presents interesting challenges due to its polar-nonpolar duality. Recent method optimization studies highlight the effectiveness of reverse-phase HPLC with polar-embedded stationary phases for accurate quantification. Such technical details are frequently sought after in scientific queries like "HPLC method for Ethyl 8-chloro-6-hydroxyoctanoate" and "1070-65-1 analytical standards."

The compound's physical properties, including its solubility profile (soluble in most organic solvents, limited water solubility) and melting point characteristics, make it practical for various formulation applications. These attributes contribute to its utility in developing specialty chemicals with tailored performance characteristics, meeting specific industry needs in sectors ranging from advanced materials to pharmaceutical excipients.

Ongoing research continues to explore the full potential of Ethyl 8-chloro-6-hydroxyoctanoate, with particular interest in its stereochemical aspects. The biological activity of chiral analogs has become a focus area, responding to the pharmaceutical industry's need for enantiomerically pure intermediates. This direction aligns with broader trends toward precision chemistry in drug development and specialty chemical manufacturing.

In conclusion, Ethyl 8-chloro-6-hydroxyoctanoate (CAS No. 1070-65-1) represents a chemically intriguing and commercially relevant compound with expanding applications across multiple scientific disciplines. Its unique structural features, combined with evolving synthetic methodologies and characterization techniques, ensure its continued importance in both academic research and industrial chemistry. As sustainability considerations reshape chemical innovation, this compound's balanced properties position it well for future developments in green chemistry and bio-based materials.